N-(4-(6-(4-methylpiperidin-1-yl)pyridazin-3-yl)phenyl)-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: N-[4-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]phenyl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C26H24N4O3/c1-17-12-14-30(15-13-17)25-11-10-21(28-29-25)18-6-8-19(9-7-18)27-26(32)24-16-22(31)20-4-2-3-5-23(20)33-24/h2-11,16-17H,12-15H2,1H3,(H,27,32)
• InChI Key: MFWYCPRNLJANDV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NN=C(C=C2)C3=CC=C(C=C3)NC(=O)C4=CC(=O)C5=CC=CC=C5O4
• Molecular Formula: C26H24N4O3
• Molecular Weight: 440.5 g/mol

Description

N-(4-(6-(4-methylpiperidin-1-yl)pyridazin-3-yl)phenyl)-4-oxo-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C26H24N4O3 and its molecular weight is 440.503. The purity is usually 95%.
BenchChem offers high-quality N-(4-(6-(4-methylpiperidin-1-yl)pyridazin-3-yl)phenyl)-4-oxo-4H-chromene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-(6-(4-methylpiperidin-1-yl)pyridazin-3-yl)phenyl)-4-oxo-4H-chromene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Therapeutic Potential

• A study described a synthetic protocol for creating indolyl-4H-chromene-3-carboxamides, which showed significant antioxidant and antibacterial activities. This synthesis involved a reaction between salicylaldehydes, substituted acetoacetanilides, and indoles, indicating the versatility of the chromene system in medicinal chemistry (Subbareddy & Sumathi, 2017).
• Another research focused on the discovery of N-(4-(2-amino-3-chloropyridin-4-yloxy)-3-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide as an inhibitor of the Met kinase superfamily, demonstrating the potential therapeutic applications of such compounds (Schroeder et al., 2009).

Antimicrobial and Antioxidant Properties

• Research on 3-[2-(1-benzylpiperidin-4-yl)ethylamino]pyridazine derivatives as acetylcholinesterase inhibitors highlights the role of such compounds in addressing neurological conditions like Alzheimer's disease (Contreras et al., 2001).
• A study on the synthesis and properties of novel poly(coumarin-amide)s, which include 2-oxo-2H-chromene-3-carboxylic acid derivatives, reveals their potential application in materials science, particularly due to their photosensitive properties (Nechifor, 2009).

Inhibition of Enzyme Activity

• N-{trans-3-[(5-Cyano-6-methylpyridin-2-yl)oxy]-2,2,4,4-tetramethylcyclobutyl}imidazo[1,2-a]pyrimidine-3-carboxamide was identified as a full antagonist of the androgen receptor, indicating the use of related compounds in treating prostate cancer (Linton et al., 2011).

Cancer Research Applications

• Docking studies on 5H-Chromeno[4,3-b]Pyridin-5-One derivatives for breast cancer demonstrate the role of similar compounds in oncological research, highlighting their potential as therapeutic agents (Abd El Ghani, Elmorsy, & Ibrahim, 2022).

Miscellaneous Applications

• A paper discussing the synthesis and biological evaluation of innovative coumarin derivatives containing the thiazolidin-4-one ring indicates the broad scope of such compounds in both medicinal chemistry and biological studies (Ramaganesh, Bodke, & Venkatesh, 2010).

Mechanism of Action

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .

Biochemical Pathways

Without specific target identification, it’s challenging to definitively state which biochemical pathways this compound affects. Given its structural features, it may potentially interact with pathways involving pyridazine or piperidine moieties .

Pharmacokinetics

Its bioavailability, half-life, metabolism, and excretion patterns remain to be determined .